Cas no 942007-16-1 (2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 942007-16-1
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5503017
• Update Time: 2025-06-20

2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)sulfanylpropanoylamino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C18H22N2O3S2/c1-11-12(2)25-18(16(11)17(22)19-3)20-15(21)9-10-24-14-7-5-13(23-4)6-8-14/h5-8H,9-10H2,1-4H3,(H,19,22)(H,20,21)
• InChI Key： TWJLMJQCIINUMQ-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCSC2=CC=C(OC)C=C2)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide

Introduction to 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 942007-16-1)

2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide is a sophisticated organic compound characterized by its intricate molecular architecture, which integrates multiple functional groups into a single framework. This compound, identified by the CAS number 942007-16-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of a thiophene core, combined with amide and sulfanyl functionalities, positions this molecule as a candidate for further exploration in medicinal chemistry.

The molecular structure of 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide encompasses a thiophene ring substituted at the 3-position with an amido group linked to a propanamido moiety. The 4-position of the thiophene ring is further modified with a 4-methoxyphenylsulfanyl group, which introduces both electronic and steric influences into the molecule. This arrangement not only contributes to the compound's overall complexity but also opens up diverse possibilities for interactions with biological targets.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The incorporation of methyl groups at the 4 and 5 positions of the thiophene ring in 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide is particularly noteworthy, as it may enhance lipophilicity and metabolic stability—key factors in drug design.

The sulfanyl group attached to the propanamido moiety is another critical feature that could influence the compound's reactivity and binding properties. Sulfanyl-containing compounds are often explored for their potential to modulate enzyme activity and receptor interactions. For instance, studies have shown that sulfanyl groups can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. This makes 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling techniques can be employed to simulate how 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide interacts with target proteins or enzymes. These simulations can help identify key binding pockets and optimize the molecule for improved efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The amido group in 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide also presents opportunities for further functionalization. Amides are versatile pharmacophores that can be modified to alter pharmacokinetic properties or enhance binding specificity. By strategically modifying the amido linkage or introducing additional substituents, chemists can fine-tune the compound's biological profile to meet specific therapeutic requirements.

Current research trends indicate that hybrid molecules—combinations of multiple pharmacophoric elements—hold great promise in drug development. The unique blend of functional groups in 2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide aligns well with this trend. Such hybrid structures can offer advantages over traditional monofunctional compounds by engaging multiple targets simultaneously or by providing enhanced selectivity.

In conclusion,2-{3-(4-methoxyphenyl)sulfanylpropanamido}-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 942007-16-1) represents a compelling subject for further exploration in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to contribute significantly to future medical breakthroughs.